3-cyclopentyl-N-(2,4-difluorophenyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-(2,4-difluorophenyl)propanamide
• InChI: InChI=1S/C14H17F2NO/c15-11-6-7-13(12(16)9-11)17-14(18)8-5-10-3-1-2-4-10/h6-7,9-10H,1-5,8H2,(H,17,18)
• InChI Key: UIBNGVQTTJCJHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H17F2NO
• Molecular Weight: 253.29 g/mol

Description

3-cyclopentyl-N-(2,4-difluorophenyl)propanamide is a chemical compound that has been the focus of scientific research due to its potential applications in medicine and pharmacology. This compound is commonly referred to as CPDF and has been synthesized using various methods. The purpose of

Mechanism of Action

CPDF works by inhibiting the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, CPDF increases the levels of endocannabinoids in the body, which can lead to anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that CPDF can reduce inflammation and pain in animal models. CPDF has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, CPDF has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of CPDF is its high yield and purity when synthesized using the methods described above. Another advantage is its low toxicity profile, which makes it a safe compound to use in lab experiments. One limitation of CPDF is that it has only been studied in animal models, and further research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on CPDF. One direction is to study its potential use in the treatment of chronic pain and inflammation in humans. Another direction is to study its potential use in the treatment of anxiety and depression in humans. Further research is also needed to determine the optimal dosage and administration of CPDF in humans. Overall, CPDF has shown promising results in animal models, and further research is needed to determine its potential applications in medicine and pharmacology.

Synthesis Methods

CPDF can be synthesized using various methods, including the reaction of 2,4-difluorobenzonitrile with cyclopentylmagnesium bromide, followed by the reaction with 3-bromopropionyl chloride. Another method involves the reaction of 2,4-difluorobenzonitrile with cyclopentylmagnesium bromide, followed by the reaction with 3-bromopropionamide. Both methods have been successful in synthesizing CPDF with high yields and purity.

Scientific Research Applications

CPDF has been the focus of scientific research due to its potential applications in medicine and pharmacology. Studies have shown that CPDF has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation. CPDF has also been studied for its potential use in the treatment of anxiety and depression.